Methyl beta-D-glucopyranoside

• Description: Methyl beta-D-glucopyranoside is a beta-D-glucopyranoside having a methyl substituent at the anomeric position. It is a beta-D-glucoside and a methyl D-glucoside.; Methyl beta-D-glucopyranoside is a natural product found in Rosa laevigata, Pedicularis plicata, and other organisms with data available.
• CAS No.: 709-50-2
• Product Name: Methyl beta-D-glucopyranoside
• Molecular Formula: C7H14O6
• Molecular Weight: 194.18 g/mol
• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C7H14O6/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-11H,2H2,1H3/t3-,4-,5+,6-,7-/m1/s1
• Standard InChIKey: HOVAGTYPODGVJG-XUUWZHRGSA-N
• Isomeric SMILES: CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• SMILES: COC1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: COC1C(C(C(C(O1)CO)O)O)O
• Melting Point: 108 - 110 °C
• Physical Description: Solid
• Synonyms: 1-O-methylglucose; alpha-methyl-D-glucopyranoside; alpha-methyl-D-glucoside; alpha-methylglucose; alpha-methylglucoside; alphaMG; beta-methyl-D-glucoside; beta-methylglucoside; D-glucoside, methyl; methyl alpha-D-glucopyranoside; methyl alpha-D-glucoside; methyl beta-D-glucopyranoside; methyl D-glucopyranoside; methyl D-glucoside; methyl glucose; methyl-alpha-D-glucoside; methyl-alpha-glucopyranoside; methyl-D-glucoside; methylglucoside; methylglucoside, (alpha-D)-isomer; methylglucoside, (beta-D)-isomer; methylglucoside, 13C-labeled; methylglucoside, 13C-labeled, (beta-D)-isomer; methylglucoside, 2H-labeled, (beta-D)-isomer; methylglucoside, 5-(17)O-labeled; methylglucoside, 6-(13)C-labeled; methylglucoside, 6-(17)O-labeled, (alpha-L)-isome
• Reference: Korcok J, Dixon SJ, Lo TC, Wilson JX: Differential effects of glucose on dehydroascorbic acid transport and intracellular ascorbate accumulation in astrocytes and skeletal myocytes. Brain Res. 2003 Dec 12;993(1-2):201-7. [PMID:14642847]; Ke et al. A simple and accessible synthetic lectin for glucose recognition and sensing. Nature Chemistry, doi: 10.1038/nchem.1409, published online 5 August 2012 http://www.nature.com/nchem; Mooibroek et al. A threading receptor for polysaccharides. Nature Chemistry, doi: 10.1038/nchem.2395, published online 23 November 2015 http://www.nature.com/nchem; Tromans et al. A biomimetic receptor for glucose. Nature Chemistry, doi: 10.1038/s41557-018-0155-z, published online 12 November 2018
• PubChem Compound: 445238
• Last Modified: Sep 14 2023